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Compound of Interest

Compound Name: Propargyl-PEG2-CH2COOH

Cat. No.: B3170540 Get Quote

An In-Depth Technical Guide to the Solubility of Propargyl-PEG2-CH2COOH

For researchers, scientists, and drug development professionals, understanding the solubility

characteristics of linker molecules is paramount for the successful design and execution of

bioconjugation and other derivatization strategies. Propargyl-PEG2-CH2COOH is a

bifunctional linker that incorporates a propargyl group for click chemistry reactions and a

carboxylic acid for amide bond formation. The inclusion of a two-unit polyethylene glycol (PEG)

spacer enhances the hydrophilic properties of this molecule, influencing its behavior in various

solvents. This guide provides a comprehensive overview of the solubility of Propargyl-PEG2-
CH2COOH, complete with quantitative data where available, detailed experimental protocols,

and a logical workflow for solvent selection.

Core Properties of Propargyl-PEG2-CH2COOH
Chemical Name: 2-(2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethoxy)acetic acid

CAS Number: 944561-46-0

Molecular Formula: C₉H₁₄O₅

Molecular Weight: 202.21 g/mol

Appearance: Colorless to light yellow liquid
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Quantitative and Qualitative Solubility Data
The solubility of Propargyl-PEG2-CH2COOH is a critical factor for its effective use in various

applications. The hydrophilic PEG linker contributes to its solubility in aqueous solutions, while

the organic backbone allows for dissolution in several organic solvents.[1] Below is a summary

of the available solubility data.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Notes

Dimethyl Sulfoxide

(DMSO)

250 mg/mL (1236

mM)[2]
Highly Soluble

Ultrasonic treatment

may be needed. Use

of newly opened,

anhydrous DMSO is

recommended as the

compound is

hygroscopic.[2]

Dimethylformamide

(DMF)
Data not available Soluble

A common solvent for

dissolving bifunctional

PEG linkers to

prepare stock

solutions.[3]

Water Data not available Soluble

The hydrophilic PEG

chain and carboxylic

acid group suggest

good aqueous

solubility. A related

compound, Propargyl-

PEG2-alcohol, is

soluble in water.[4]

Ethanol Data not available Soluble

A related compound,

Propargyl-PEG2-OH,

is soluble in ethanol at

>= 100 mg/mL.[5]

Dichloromethane

(DCM)
Data not available Soluble

A related compound,

Propargyl-PEG2-

alcohol, is soluble in

DCM.[4]

Experimental Protocol: Preparation of a Stock
Solution
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This protocol provides a detailed methodology for the preparation of a stock solution of

Propargyl-PEG2-CH2COOH, a common first step in many experimental workflows.

Materials:

Propargyl-PEG2-CH2COOH

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibrate the Reagent: Before opening, allow the vial of Propargyl-PEG2-CH2COOH to

come to room temperature to prevent moisture condensation.

Weighing the Compound: As Propargyl-PEG2-CH2COOH is a liquid, it is best to dispense it

by volume, calculating the required amount based on its density (if available) or by mass if a

high-precision balance is used.

Solvent Addition: In a sterile vial, add the desired volume of anhydrous DMSO or DMF. For

example, to prepare a 100 mM stock solution, add the appropriate volume of solvent to the

corresponding mass of the compound.

Dissolution: Cap the vial and vortex thoroughly. If the compound does not fully dissolve,

sonication can be used to aid dissolution.[2]

Storage: For immediate use, the stock solution can be kept at room temperature. For short-

term storage (up to one month), aliquot the stock solution into smaller volumes and store at

-20°C under an inert gas.[6] For long-term storage (up to six months), store the aliquots at

-80°C.[6] Avoid repeated freeze-thaw cycles.

Logical Workflow for Solvent Selection
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The choice of solvent for Propargyl-PEG2-CH2COOH is highly dependent on the downstream

application. The following diagram illustrates a logical workflow for selecting an appropriate

solvent system.
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Define Experimental Goal
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Caption: Solvent selection workflow for Propargyl-PEG2-CH2COOH.

This guide provides essential information for the effective handling and use of Propargyl-
PEG2-CH2COOH in a research setting. By understanding its solubility properties and following

appropriate protocols, researchers can ensure the reliability and reproducibility of their

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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